Cas no 618120-26-6 (1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-)

1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)- structure
618120-26-6 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-
CAS No:618120-26-6
MF:C16H12O6
MW:300.262885093689
CID:1630099
PubChem ID:71391927
Update Time:2025-04-21

1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-(4-methoxybenzoyl)-
    • 2-(4-methoxybenzoyl)terephthalic acid
    • 2-(4-Methoxybenzoyl)benzene-1,4-dicarboxylic acid
    • 618120-26-6
    • DTXSID20813750
    • Inchi: 1S/C16H12O6/c1-22-11-5-2-9(3-6-11)14(17)13-8-10(15(18)19)4-7-12(13)16(20)21/h2-8H,1H3,(H,18,19)(H,20,21)
    • InChI Key: IUDSNYPCMFOOTB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)C1C=C(C(=O)O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 300.06336
  • Monoisotopic Mass: 300.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 100.9
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd